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Compound of Interest

Compound Name: Boc-met-met-OH
Cat. No.: B12109066
Get Quote
. J

N-alpha-(tert-Butoxycarbonyl)-L-methionyl-L-methionine[1][2]

Executive Summary

Boc-Met-Met-OH (CAS: 51529-24-9) is a protected dipeptide derivative extensively utilized as
a model substrate in redox biology and enzymatic kinetic studies.[1][2] Comprising two
methionine residues protected at the N-terminus by a tert-butoxycarbonyl (Boc) group, this
compound serves as a critical probe for investigating Methionine Sulfoxide Reductase (Msr)
activity, distinguishing between stereospecific oxidation states (Met-S-SO vs. Met-R-S0O).[1][2]
Furthermore, it acts as a controlled building block in fragment-based peptide synthesis,
minimizing racemization risks associated with stepwise elongation of methionine-rich

sequences.[1][2]

Part 1: Physicochemical Specifications[2][3]

The following data consolidates physical constants and solubility profiles essential for
experimental design.
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Parameter Specification

Chemical Formula C15H28N205S2

Molecular Weight 380.5 g/mol

CAS Number 51529-24-9

Appearance White to off-white crystalline powder

Solubility (High)

DMSO, DMF, Dichloromethane (DCM),

Methanol

Solubility (Low)

Water (acidic pH), Diethyl Ether, Hexanes

pKa (Terminal COOH)

~3.7 (Predicted)

Stability

Hygroscopic; highly susceptible to oxidation

(sulfoxide formation)

Part 2: Synthetic Framework & Methodology

Synthesis of Boc-Met-Met-OH requires strict control over reaction conditions to prevent

premature oxidation of the thioether side chains.[1][2] Two methodologies are presented: the

industry-standard carbodiimide coupling and a green chemistry approach using

trimethoxysilane.[1][2]

Protocol A: Standard Solution-Phase Coupling (DCC/HOBL)

Rationale: This method uses HOBLt to suppress racemization of the activated Boc-Met-OH

ester, ensuring high chiral purity of the resulting dipeptide.[1][2]

and cool to 0°C.

Activation: Dissolve Boc-Met-OH (1.0 eq) in dry DCM/DMF (4:1 ratio). Add HOBt (1.1 eq)

e Coupling: Add DCC (1.1 eq) and stir for 30 minutes to form the active ester.

» Addition: Add H-Met-OMe-HCI (1.0 eq) pre-neutralized with NMM (N-methylmorpholine, 1.0

eq).[1][2]

e Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) overnight.
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o Workup: Filter off DCU urea byproduct. Wash filtrate with 5% citric acid, saturated NaHCOs,
and brine. Dry over MgSOa4 and concentrate.

» Saponification: Dissolve the intermediate Boc-Met-Met-OMe in MeOH/THF. Add LiOH (2.0
eq, 1M aq). Stir 2 hours. Acidify to pH 3 with 1M HCI to precipitate Boc-Met-Met-OH.

Protocol B: Trimethoxysilane-Mediated Direct Coupling

Rationale: A "green" one-pot strategy that avoids separate C-terminal protection of the second
methionine, reducing step count and waste.[1][2]

¢ Mixture: Combine Boc-Met-OH (1.0 eq) and H-Met-OH (free amino acid, 1.0 eq) in toluene or
DCM.

¢ Reagent: Add Trimethoxysilane (2.0 eq).

e Mechanism: The silane transiently protects the C-terminal carboxylate of the nucleophile (H-
Met-OH) and activates the N-terminal carboxylate of Boc-Met-OH.[1][2]

o Conditions: Reflux (if Toluene) or stir at 40°C (DCM) for 12—24 hours.

o Hydrolysis: Quench with water to hydrolyze silyl esters, releasing the free acid dipeptide.

Visualization: Synthetic Pathway
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Caption: Dual synthetic pathways comparing standard ester-protection route vs. silane-
mediated direct coupling.

Part 3: Functional Applications & Mechanisms[2]
1. Methionine Sulfoxide Reductase (Msr) Substrate

Boc-Met-Met-OH is a premier substrate for assaying MsrA and MsrB activity.[1][2]
e Oxidation: Treatment with H202 yields Boc-Met(O)-Met(O)-OH.[1][2]

o Selectivity: The dipeptide structure allows researchers to determine if an enzyme prefers N-
terminal vs. C-terminal sulfoxides.[1][2]

o Assay Logic: The reduction of the sulfoxide back to the thioether is monitored via HPLC (shift
in retention time) or UV absorbance changes (215 nm).

2. Enzymatic Hydrolysis Model

This compound is used to map the subsite specificity of proteases like Pepsin and Cathepsin
D.

o Pepsin Specificity: Pepsin prefers hydrophobic residues (Phe, Leu) at the P1 and P1'
positions. Met-Met bonds are cleaved but at a slower rate, making Boc-Met-Met-OH a
valuable "slow substrate” for kinetic inhibition studies.[1][2]

o Cleavage Site: Hydrolysis occurs between the two methionine residues, yielding Boc-Met-
OH and H-Met-OH.[1][2]

Visualization: Redox & Enzymatic Cycle
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Caption: The biological lifecycle of Boc-Met-Met-OH: Reversible oxidation by ROS/Msr
enzymes and irreversible proteolytic cleavage.[1][2][3][4][5][6]

Part 4: Analytical Characterization

Trustworthy identification relies on distinguishing the two methionine residues.

1. HPLC Protocol
e Column: C18 Reverse Phase (e.g., 5um, 4.6 x 150 mm).

» Mobile Phase A: 0.1% TFA in Water.[1]

» Mobile Phase B: 0.1% TFA in Acetonitrile.[1]

e Gradient: 5% B to 60% B over 30 minutes.

o Detection: 215 nm (peptide bond) and 254 nm (low absorbance, Met is not aromatic).[2]

» Note: The oxidized derivative (sulfoxide) is significantly more polar and will elute earlier
(lower retention time) than the reduced parent.

2. NMR Spectroscopy (*H, 400 MHz, DMSO-de)
e Boc Group: Singlet, ~1.4 ppm (9H).[2]

¢ S-Methyl Groups: Two distinct singlets around 2.0-2.1 ppm.[1][2][3]
e Alpha-Protons:

o Met-1 (N-term): ~4.0-4.2 ppm (shielded by urethane).[1][2]

o Met-2 (C-term): ~4.3—-4.5 ppm (deshielded by free acid).[1][2]
» Amide Protons:

o Urethane NH (Boc): Doublet, ~6.8—7.0 ppm.[2]
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o Peptide NH (Amide): Doublet, ~7.8-8.2 ppm.[2]

Part 5: Handling & Stability (Self-Validating Protocol)

To ensure experimental integrity, follow this storage protocol:

o Oxidation Check: Before use, run a fast LC-MS.[1][2] If a mass of M+16 or M+32 is observed
(MW 396 or 412), the sample has oxidized.

e Reduction Step: If oxidized, treat with DTT (Dithiothreitol) or Dimethylsulfide in TFA to reduce
back to Boc-Met-Met-OH prior to use.[1][2]

e Storage: Store at -20°C under Argon. Methionine is extremely sensitive to atmospheric
oxygen over time.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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